N1-(2-(2-chlorophenyl)-2-methoxyethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide

• IUPAC Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• InChI: InChI=1S/C22H24ClN3O4/c1-30-19(17-9-2-3-10-18(17)23)14-24-21(28)22(29)25-15-7-6-8-16(13-15)26-12-5-4-11-20(26)27/h2-3,6-10,13,19H,4-5,11-12,14H2,1H3,(H,24,28)(H,25,29)
• InChI Key: KOEFOBJVVBHMQJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=CC(=CC=C1)N2CCCCC2=O)C3=CC=CC=C3Cl
• Molecular Formula: C22H24ClN3O4
• Molecular Weight: 429.9 g/mol

Description

N1-(2-(2-chlorophenyl)-2-methoxyethyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C22H24ClN3O4 and its molecular weight is 429.9. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Reactivity

• Innovative Synthetic Methodologies : Research into novel synthetic routes for creating oxalamide derivatives, including structures similar to the compound , reveals advancements in acid-catalyzed rearrangements and one-pot synthesis techniques. These methods offer new pathways for the synthesis of di- and mono-oxalamides, which are crucial for various applications in medicinal and materials chemistry (Mamedov et al., 2016).

• Electrochemical and Catalytic Properties : The electro-Fenton degradation of environmental contaminants showcases the utility of related compounds in environmental remediation. This research demonstrates how certain catalysts, including N-oxyl species, can effectively degrade antimicrobials like triclosan and triclocarban, highlighting the potential environmental applications of these chemical frameworks (Sirés et al., 2007).

• Anticonvulsant Activity : A study on novel N1-substituted-N2,N2-diphenyl oxalamides showed promising results as anticonvulsants. This illustrates the medicinal chemistry applications of oxalamide derivatives, providing a foundation for further exploration into their therapeutic potential (Nikalje et al., 2012).

• Copolymerization and Material Science Applications : The copolymerization of N-aryl substituted itaconimide with methyl methacrylate, investigating the effect of substituents on monomer reactivity ratios and thermal behavior, signifies the relevance of such compounds in developing new materials with improved thermal properties and stability (Chauhan & Choudhary, 2006).

Mechanism of Action

Target of action

Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups present in the compound.

Mode of action

The interaction of the compound with its targets would typically involve the formation of non-covalent bonds such as hydrogen bonds, ionic bonds, and hydrophobic interactions. The exact mode of action would depend on the nature of the target and the specific functional groups present in the compound .

Biochemical pathways

The compound could potentially affect various biochemical pathways depending on its targets. For example, it could inhibit or activate enzymes, modulate receptor activity, or interfere with signal transduction pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its physicochemical properties such as solubility, stability, and size. For example, compounds with high lipophilicity and low molecular weight are generally well absorbed and distributed in the body .

Result of action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. This could range from changes in gene expression to alterations in cellular metabolism .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, compounds that are unstable under acidic conditions may be less effective in the stomach .